Cas no 1502628-65-0 (1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine)

1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine structure
1502628-65-0 structure
Product Name:1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
CAS No:1502628-65-0
MF:C12H23N3
MW:209.331122636795
CID:5874464
PubChem ID:79405931
Update Time:2024-01-13

1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
    • 1502628-65-0
    • AKOS017959646
    • EN300-1148780
    • Inchi: 1S/C12H23N3/c1-5-6-10-11(8-7-9(2)3)14-15(4)12(10)13/h9H,5-8,13H2,1-4H3
    • InChI Key: RCFQPQZKFVAQEU-UHFFFAOYSA-N
    • SMILES: N1(C)C(=C(CCC)C(CCC(C)C)=N1)N

Computed Properties

  • Exact Mass: 209.189197746g/mol
  • Monoisotopic Mass: 209.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.8Ų

1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1148780-1.0g
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
1502628-65-0
1g
$0.0 2023-06-09
Enamine
EN300-1148780-0.05g
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
1502628-65-0 95%
0.05g
$707.0 2023-10-25
Enamine
EN300-1148780-0.1g
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
1502628-65-0 95%
0.1g
$741.0 2023-10-25
Enamine
EN300-1148780-0.25g
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
1502628-65-0 95%
0.25g
$774.0 2023-10-25
Enamine
EN300-1148780-0.5g
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
1502628-65-0 95%
0.5g
$809.0 2023-10-25
Enamine
EN300-1148780-1g
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
1502628-65-0 95%
1g
$842.0 2023-10-25
Enamine
EN300-1148780-2.5g
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
1502628-65-0 95%
2.5g
$1650.0 2023-10-25
Enamine
EN300-1148780-5g
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
1502628-65-0 95%
5g
$2443.0 2023-10-25
Enamine
EN300-1148780-10g
1-methyl-3-(3-methylbutyl)-4-propyl-1H-pyrazol-5-amine
1502628-65-0 95%
10g
$3622.0 2023-10-25

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